Cas no 1806928-79-9 (3-Chloro-5-cyano-6-(difluoromethyl)-2-nitropyridine)

• Product Name: 3-Chloro-5-cyano-6-(difluoromethyl)-2-nitropyridine
• CAS No: 1806928-79-9
• MF: C₇H₂ClF₂N₃O₂
• MW: 233.559486865997
• CID: 4865102
• Update Time: 2025-05-22

3-Chloro-5-cyano-6-(difluoromethyl)-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-cyano-6-(difluoromethyl)-2-nitropyridine

• Inchi： 1S/C7H2ClF2N3O2/c8-4-1-3(2-11)5(6(9)10)12-7(4)13(14)15/h1,6H
• InChI Key： FHTOMUHVOMUOPR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)C(C(F)F)=NC=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 300
• XLogP3: 2
• Topological Polar Surface Area: 82.5

Additional information on 3-Chloro-5-cyano-6-(difluoromethyl)-2-nitropyridine

Comprehensive Overview of 3-Chloro-5-cyano-6-(difluoromethyl)-2-nitropyridine (CAS No. 1806928-79-9)

3-Chloro-5-cyano-6-(difluoromethyl)-2-nitropyridine (CAS No. 1806928-79-9) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of agrochemical and pharmaceutical research. This compound belongs to the nitropyridine family, which is known for its versatile applications in modern chemistry. The presence of functional groups such as chloro, cyano, difluoromethyl, and nitro makes it a valuable intermediate for synthesizing more complex molecules. Researchers and industry professionals often search for terms like "nitropyridine derivatives", "agrochemical intermediates", and "difluoromethylpyridine synthesis" to explore its potential.

The unique structural features of 3-Chloro-5-cyano-6-(difluoromethyl)-2-nitropyridine contribute to its reactivity and utility in various chemical reactions. For instance, the cyano group can undergo nucleophilic substitution, while the nitro group is often reduced to amines for further functionalization. These properties align with the growing interest in sustainable chemistry and green synthesis, as researchers seek eco-friendly methods to produce high-value compounds. Keywords such as "green chemistry applications" and "sustainable agrochemicals" are frequently associated with this compound in academic and industrial discussions.

In the agrochemical sector, 3-Chloro-5-cyano-6-(difluoromethyl)-2-nitropyridine is explored as a potential building block for novel pesticides and herbicides. The difluoromethyl moiety, in particular, is known to enhance the biological activity of agrochemicals, making it a hotspot for innovation. Searches related to "next-generation crop protection" and "fluorinated agrochemicals" often highlight the relevance of such compounds. Additionally, the compound's stability and solubility profile make it a candidate for formulation studies, addressing the demand for "efficient pesticide formulations".

From a pharmaceutical perspective, nitropyridine derivatives are increasingly studied for their potential in drug discovery. The 3-Chloro-5-cyano-6-(difluoromethyl)-2-nitropyridine scaffold could serve as a precursor for bioactive molecules targeting various diseases. This aligns with trending topics like "fluorine in drug design" and "nitroheterocycles in medicinal chemistry", which are widely searched by chemists and pharmacologists. The compound's ability to interact with biological systems underscores its importance in the development of "targeted therapies" and "small molecule inhibitors".

The synthesis and characterization of 3-Chloro-5-cyano-6-(difluoromethyl)-2-nitropyridine require advanced analytical techniques, such as NMR spectroscopy and mass spectrometry. Researchers often look for "analytical methods for nitropyridines" and "spectroscopic data interpretation" to ensure accurate identification and purity assessment. The compound's CAS No. 1806928-79-9 serves as a critical identifier in chemical databases, facilitating global collaboration and data sharing.

In conclusion, 3-Chloro-5-cyano-6-(difluoromethyl)-2-nitropyridine (CAS No. 1806928-79-9) represents a multifaceted compound with significant potential in both agrochemical and pharmaceutical industries. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in areas like "fluorine chemistry" and "heterocyclic synthesis". As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in addressing contemporary challenges in chemistry and beyond.